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Compound of Interest

Compound Name: 4-Methylpyridine-2-sulfonamide

CAS No.: 65938-78-5

Cat. No.: B1600978

Get Quote

Abstract
This comprehensive guide provides a detailed framework for the analytical characterization of

4-Methylpyridine-2-sulfonamide. Moving beyond a simple listing of procedures, this

document elucidates the causality behind experimental choices, grounding each protocol in the

principles of scientific integrity and regulatory compliance. The methodologies detailed herein

are designed to be self-validating, ensuring robustness and reliability of the generated data.

This note is intended for researchers, scientists, and drug development professionals who

require a thorough understanding of the analytical techniques necessary to fully characterize

this and similar molecules.

Introduction
4-Methylpyridine-2-sulfonamide is a heterocyclic sulfonamide, a class of compounds of

significant interest in medicinal chemistry. The accurate and comprehensive characterization of

such molecules is a cornerstone of drug discovery, development, and quality control. This

process ensures the identity, purity, and stability of the active pharmaceutical ingredient (API),

which is paramount for its safe and effective use.
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This application note provides a suite of analytical methods for the in-depth characterization of

4-Methylpyridine-2-sulfonamide. The protocols are designed to be adaptable and are

presented with an emphasis on the underlying scientific principles, allowing for their application

to other related sulfonamides. The validation of these analytical procedures is framed within the

context of the International Council for Harmonisation (ICH) and U.S. Food and Drug

Administration (FDA) guidelines to ensure regulatory compliance.[1][2][3][4][5][6][7][8][9][10]

Physicochemical Properties of 4-Methylpyridine-2-
sulfonamide
A foundational understanding of the physicochemical properties of a compound is essential for

the development of appropriate analytical methods.

Property Value Source

IUPAC Name
4-methyl-N-pyridin-2-

ylbenzenesulfonamide
PubChem[11]

Molecular Formula C₁₂H₁₂N₂O₂S PubChem[11]

Molecular Weight 248.30 g/mol PubChem[11]

CAS Number 52776-76-8 PubChem[11]

The presence of both a pyridine ring and a sulfonamide group dictates the compound's polarity,

solubility, and chromatographic behavior. This information is critical in selecting appropriate

mobile phases, columns, and detection techniques.

Caption: Chemical Structure of 4-Methylpyridine-2-sulfonamide.

Analytical Characterization Workflow
A systematic approach to analytical characterization is crucial. The following workflow provides

a logical progression from initial identification to comprehensive purity and structural

assessment.
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Analytical Characterization Workflow

Sample of 4-Methylpyridine-2-sulfonamide
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Analytical Method Validation Workflow (ICH Q2(R2))
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Validation Protocol Definition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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